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Compound of Interest

Compound Name: Latrunculin A

Cat. No.: B1674543 Get Quote

For researchers, scientists, and drug development professionals working with Latrunculin A, a

potent inhibitor of actin polymerization, ensuring personal safety and proper handling are

paramount.[1][2] This guide provides essential, immediate safety and logistical information,

including detailed operational and disposal plans, to foster a secure laboratory environment.

Latrunculin A, a marine toxin derived from the sponge Latrunculia magnifica, is a valuable tool

in cell biology and cancer research for its ability to disrupt the actin cytoskeleton.[3][4][5]

However, its biological activity also necessitates careful handling to avoid potential harm. This

material should be considered hazardous, and users must review the complete Safety Data

Sheet (SDS) before use.

Hazard Identification and Personal Protective
Equipment (PPE)
Latrunculin A is classified as hazardous. It can be harmful if swallowed, cause skin irritation,

and result in serious eye irritation. Therefore, stringent adherence to PPE protocols is

mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

Protects against splashes and

aerosols that can cause

serious eye irritation.

Hand Protection

Chemical-impermeable gloves.

Gloves must be inspected prior

to use. Wash and dry hands

after handling.

Prevents skin contact which

can cause irritation.

Skin and Body Protection

Wear a lab coat or fire/flame

resistant and impervious

clothing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded,

irritation is experienced, or if

dust/aerosols are generated.

Prevents inhalation, which can

be harmful.

Quantitative Safety and Handling Data
While specific occupational exposure limits for Latrunculin A have not been established, its

biological activity and hazard classifications demand careful handling in a well-ventilated area.
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Parameter Value/Information Source

GHS Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Solubility
Soluble in DMSO (approx. 25

mg/ml) and ethanol.

Storage

Store at -20°C. Solutions can

be stored at -20°C for up to

one month.

Stability

Stable for at least one year

when stored at -20°C. Shipped

at ambient temperature.

Operational Procedures for Safe Handling
Adherence to standard laboratory safety practices is crucial when working with Latrunculin A.

Preparation and Use:

Handle in a well-ventilated place, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

If supplied as a solution in a solvent like ethanol, the solvent can be evaporated under a

gentle stream of nitrogen before redissolving in the desired solvent, such as DMSO.

Aqueous solutions should be prepared fresh and are not recommended for storage for more

than one day.
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First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.

Spill and Disposal Management
Proper containment and disposal are critical to prevent environmental contamination and

accidental exposure.

Accidental Release Measures: In case of a spill, evacuate personnel to a safe area. Use

personal protective equipment, including chemical-impermeable gloves and safety goggles.

Avoid dust formation and breathing vapors, mist, or gas.
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Latrunculin A Spill Response Workflow

Immediate Response

Containment & Cleanup

Decontamination & Disposal

Evacuate Area

Alert Supervisor & Safety Officer

Secure the area

Don Appropriate PPE

Assess the situation

Contain Spill with Absorbent Material

Proceed with caution

Collect Waste into a Closed Container

Prevent spreading

Decontaminate Spill Area

Ensure all material is collected

Dispose of Waste as Hazardous Chemical Waste

Follow institutional protocols

Remove & Dispose of Contaminated PPE

Final step

Click to download full resolution via product page

Caption: Workflow for handling a Latrunculin A spill.
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Disposal:

Latrunculin A and any contaminated materials should be disposed of as hazardous

chemical waste.

Disposal can be carried out by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not discharge

into sewer systems.

Containers should be triple-rinsed (or equivalent) and can then be offered for recycling or

reconditioning.

By adhering to these safety protocols and operational procedures, researchers can effectively

mitigate the risks associated with handling Latrunculin A, ensuring a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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